1-(Azepan-1-yl)-2-methoxyethanone
Overview
Description
1-(Azepan-1-yl)-2-methoxyethanone is a chemical compound that is commonly used in scientific research. It is also known as 2-Methoxy-N-(1-azepanyl) acetamide or MAA. This compound has a molecular formula of C10H19NO2 and a molecular weight of 185.26 g/mol.
Mechanism of Action
The mechanism of action of 1-(Azepan-1-yl)-2-methoxyethanone is not well understood. However, it is believed to interact with metal ions in biological systems, potentially affecting their function. This compound has been shown to have chelating properties, which may be responsible for its biological activity.
Biochemical and Physiological Effects
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have cytotoxic effects on cancer cells in vitro. Additionally, this compound has been shown to have antioxidant properties, potentially making it useful in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(Azepan-1-yl)-2-methoxyethanone in lab experiments is its ability to form stable complexes with metal ions. This property makes it useful in studying the role of metal ions in biological systems. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research involving 1-(Azepan-1-yl)-2-methoxyethanone. One potential area of research is the development of new synthetic methods for this compound, potentially improving its yield and purity. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential applications in the treatment of diseases. Finally, the development of new derivatives of this compound may lead to the discovery of new compounds with improved biological activity.
Synthesis Methods
1-(Azepan-1-yl)-2-methoxyethanone can be synthesized through a multi-step process involving the reaction of various chemicals. The first step involves the reaction of 1-azepanamine with methyl chloroformate to form N-(1-azepanyl) methyl carbamate. This intermediate is then reacted with sodium methoxide to form this compound.
Scientific Research Applications
1-(Azepan-1-yl)-2-methoxyethanone is commonly used in scientific research as a reagent for the synthesis of other organic compounds. It is also used as a precursor in the synthesis of pharmaceuticals and agrochemicals. This compound is particularly useful in medicinal chemistry research due to its ability to form stable complexes with metal ions.
properties
IUPAC Name |
1-(azepan-1-yl)-2-methoxyethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2/c1-12-8-9(11)10-6-4-2-3-5-7-10/h2-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFMNQAVNLWKPAS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)N1CCCCCC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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